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Compound of Interest

Compound Name: L-Folinic acid

Cat. No.: B1675110

Application Note and Protocol

Introduction

L-Folinic acid, also known as leucovorin or 5-formyltetrahydrofolate, is a biologically active
form of folic acid.[1][2][3][4] It is a crucial co-factor in one-carbon metabolism, playing a vital
role in the synthesis of purines and pyrimidines, which are the building blocks of DNA and RNA.
[3] In a research context, L-Folinic acid is widely used in cell culture and in studies involving
antifolate chemotherapy.[5][6][7] Its primary applications include rescuing cells from the toxic
effects of dihydrofolate reductase (DHFR) inhibitors like methotrexate and enhancing the
cytotoxic efficacy of fluoropyrimidines such as 5-fluorouracil (5-FU).[1][3][4][8][9] This document
provides a detailed protocol for the preparation of L-Folinic acid stock solutions for research
use.

Quantitative Data Summary

The following table summarizes the key quantitative data for L-Folinic acid (calcium salt
hydrate), the common form used in research.
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Property

Value

Source

Synonyms

L-Folinate, 5-
Formyltetrahydrofolate,

Leucovorin, Citrovorum Factor

[2][4][10]

Molecular Formula

C20H21:CaN707 - xH20

[10]

Molecular Weight

511.50 g/mol (anhydrous

basis)

[10][11]

Appearance

White to light yellow crystalline

or amorphous powder

[71010][11]

Purity

=298%

[10]

Solubility (in Water)

Approximately 0.3 mg/mL to
100 mg/mL. Solubility is pH-

dependent.

[2][10]

Solubility (in DMSO)

<4.73 mg/mL to 180 mg/mL.

[12][13]

Storage of Solid

-20°C for long-term storage
(=4 years). Can be stored at
room temperature for up to 12

months.

[71110]

Storage of Stock Solution

Aqueous solutions are not
recommended for storage for
more than one day. Some
studies show stability for up to
14 days at 2-8°C when
protected from light.

[10][14][15]

pH of Solution

6.8-8.0

(71111

Mechanism of Action in Cellular Pathways

L-Folinic acid serves as a reduced folate that can readily enter the folate metabolic pathway,

bypassing the need for the enzyme dihydrofolate reductase (DHFR). This is central to its

"rescue" effect in the context of methotrexate treatment, as methotrexate inhibits DHFR. Once
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inside the cell, L-Folinic acid is converted to other active folate derivatives, such as 5,10-
methylenetetrahydrofolate and 5-methyltetrahydrofolate, which are essential for nucleotide
synthesis and other metabolic processes.[1][2] In combination with 5-fluorouracil (5-FU), L-
Folinic acid enhances its anticancer activity by stabilizing the binding of a 5-FU metabolite to
thymidylate synthase, leading to more effective inhibition of DNA synthesis.[1][3]

Simplified Folate Metabolism and Drug Interaction Pathway
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Caption: Folate metabolism and drug interaction pathway.

Experimental Protocol: Preparation of L-Folinic Acid
Stock Solution

This protocol details the steps for preparing a 10 mg/mL stock solution of L-Folinic acid
(calcium salt hydrate) in water.

Materials:

e L-Folinic acid (calcium salt hydrate) powder

o Sterile, purified water (e.g., cell culture grade, Milli-Q, or equivalent)
 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes or calibrated micropipettes

e Vortex mixer

o Sterile syringe filters (0.22 um pore size)

« Sterile cryovials or microcentrifuge tubes for aliquoting

Procedure:

» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent microbial contamination.

e Weighing: Accurately weigh the desired amount of L-Folinic acid powder. For a 10 mg/mL
stock solution, weigh 10 mg of the powder.

 Dissolution:
o Transfer the weighed powder into a sterile conical tube.

o Add a small volume of sterile water (e.g., 0.5 mL for a final volume of 1 mL) to the powder.
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o Gently vortex the tube to dissolve the powder. The solubility of L-Folinic acid calcium salt
in water can be variable, and gentle warming (to no more than 37°C) may aid dissolution.
If complete dissolution is not achieved, the pH of the solution can be adjusted slightly
towards the alkaline range (pH 7.0-8.0) with dilute NaOH, but this should be done with
caution as it may affect stability.

o Once dissolved, add sterile water to reach the final desired volume (e.g., 1 mL for a 10
mg/mL solution).

o Sterilization:

o Sterilize the stock solution by passing it through a 0.22 pum syringe filter into a sterile
collection tube. This is crucial for cell culture applications.

 Aliquoting and Storage:

o

Dispense the sterile stock solution into smaller, single-use aliquots in sterile cryovials or
microcentrifuge tubes. This minimizes freeze-thaw cycles and the risk of contamination.

o For short-term storage (up to 24 hours), store the aliquots at 2-8°C, protected from light.
[10][14]

o For longer-term storage, some evidence suggests stability for up to 14 days at 2-8°C when
protected from light.[15] However, it is generally recommended to prepare fresh solutions
for optimal activity.[10][13] For critical experiments, freshly prepared solutions are always
preferred.

o Label the aliquots clearly with the name of the compound, concentration, date of
preparation, and storage conditions.
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L-Folinic Acid Stock Solution Preparation Workflow
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Caption: Workflow for preparing L-Folinic Acid stock solution.
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Safety Precautions

L-Folinic acid should be handled with appropriate laboratory safety precautions. While not
considered highly hazardous, it is important to wear personal protective equipment (PPE),
including a lab coat, gloves, and safety glasses. Avoid inhalation of the powder and contact
with skin and eyes. In case of contact, wash the affected area thoroughly with water. Consult
the Safety Data Sheet (SDS) for complete safety information. This product is for research use
only and not for human or veterinary use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparation of L-Folinic Acid Stock Solutions for
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675110#preparation-of-I-folinic-acid-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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